Cas no 517-22-6 (2,4-Dimethyl-3-ethylpyrrole)

2,4-Dimethyl-3-ethylpyrrole structure
2,4-Dimethyl-3-ethylpyrrole structure
Product Name:2,4-Dimethyl-3-ethylpyrrole
CAS No:517-22-6
MF:C8H13N
MW:123.195522069931
MDL:MFCD00005222
CID:37948
PubChem ID:10600
Update Time:2025-04-18

2,4-Dimethyl-3-ethylpyrrole Chemical and Physical Properties

Names and Identifiers

    • 3-Ethyl-2,4-dimethyl-1H-pyrrole
    • Mauve factor
    • Kryptopyrrole
    • 3-Ethyl-2,4-dimethylpyrrole
    • 2,4-Dimethyl-3-ethyl-1H-pyrrole
    • 2,4-Dimethyl-3-ethylpyrrole
    • Cryptopyrrole
    • 3-Ethyl-2,4-dimethylpyrrole, 97%
    • 517-22-6
    • UNII-339V6S6PPS
    • E0555
    • 1H-Pyrrole, 3-ethyl-2,4-dimethyl-
    • SY051106
    • NSC 62025
    • FT-0610156
    • 5-20-05-00099 (Beilstein Handbook Reference)
    • SCHEMBL891315
    • W-105871
    • EINECS 208-234-7
    • A7616
    • F0001-1346
    • FS-5219
    • NSC62025
    • PYRROLE, 3-ETHYL-2,4-DIMETHYL-
    • Z1203730732
    • MFCD00005222
    • CS-W016572
    • EN300-176676
    • BRN 0107089
    • 339V6S6PPS
    • Kryptopyrrol
    • D70970
    • NSC-62025
    • 3-ethy-2,4-dimethyl-1H-Pyrrole
    • NS00032327
    • AC-1902
    • DTXSID20199647
    • AKOS006221229
    • SB63946
    • DB-027612
    • MDL： MFCD00005222
    • Inchi： 1S/C8H13N/c1-4-8-6(2)5-9-7(8)3/h5,9H,4H2,1-3H3
    • InChI Key： ZEBBLOXDLGIMEG-UHFFFAOYSA-N
    • SMILES： N1C=C(C)C(CC)=C1C

Computed Properties

  • Exact Mass: 123.10500
  • Monoisotopic Mass: 123.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 90.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 0.913 g/mL at 25 °C(lit.)
  • Melting Point: 63.75°C (estimate)
  • Boiling Point: 197 °C/710 mmHg(lit.)
  • Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
  • Refractive Index: n20/D 1.496(lit.)
  • PSA: 15.79000
  • LogP: 2.19390
  • FEMA: 3444
  • Solubility: Slightly soluble in water

2,4-Dimethyl-3-ethylpyrrole Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S37/39
  • RTECS：UX9629500
  • Hazardous Material Identification： Xi
  • Storage Condition：2-8°C
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

2,4-Dimethyl-3-ethylpyrrole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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